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Compound of Interest

Compound Name: SBI-553

Cat. No.: B15607762 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of SBI-553, a potent and

selective β-arrestin-biased positive allosteric modulator of the neurotensin receptor 1 (NTSR1).

Adherence to these procedures is critical for protecting personnel and the environment.

Immediate Safety and Handling Precautions
Before handling SBI-553, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier. As a research chemical, the full toxicological properties may not be fully known.

Therefore, it should be treated as a hazardous substance.

Key Safety Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Avoid Inhalation and Contact: Do not ingest, inhale, or allow the compound to come into

contact with skin or eyes. Handle in a well-ventilated area, preferably a fume hood.

Thorough Washing: Wash hands and any exposed skin thoroughly after handling.

Step-by-Step Disposal Protocol
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Disposal of SBI-553 and its containers must be conducted in accordance with all applicable

federal, state, and local regulations. Do not dispose of SBI-553 with household garbage or

allow it to enter the sewage system.

Waste Identification and Segregation:

Treat all SBI-553 waste, including unused product, contaminated labware (e.g., pipette

tips, vials), and cleaning materials, as hazardous chemical waste.

Segregate SBI-553 waste from other laboratory waste streams to avoid cross-

contamination and ensure proper disposal.

Container Management:

Use designated, clearly labeled, and leak-proof containers for SBI-553 waste.

Ensure the container is compatible with the chemical properties of SBI-553.

Keep the waste container securely closed when not in use.

Disposal of Unused SBI-553:

Unused or expired SBI-553 should be disposed of as hazardous waste. Do not attempt to

neutralize or discard it down the drain.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company for guidance on proper disposal procedures.

Decontamination of Labware:

Thoroughly decontaminate all labware that has come into contact with SBI-553.

Rinse glassware and equipment with an appropriate solvent (refer to the SDS for solubility

information) and collect the rinsate as hazardous waste.

Spill Cleanup:

In the event of a spill, evacuate the area and ensure proper ventilation.
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Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent and decontaminate.

SBI-553: Key Data and Properties
Property Data

Chemical Name

2-[[2-(1-fluorocyclopropyl)-4-[4-(2-

methoxyphenyl)-1-piperidinyl]-6-

quinazolinyl]methylamino]-ethanol

Molecular Formula C₂₆H₃₁FN₄O₂

Molecular Weight 450.6 g/mol

Appearance Solid

Solubility Soluble in DMSO and DMF.[1]

Mechanism of Action

SBI-553 is a β-arrestin-biased positive allosteric

modulator of the neurotensin receptor 1

(NTSR1).[1] It selectively activates β-arrestin

signaling pathways without significantly

engaging G-protein-mediated signaling.[2][3]

This biased agonism is being explored for its

therapeutic potential in attenuating addictive

behaviors.[1][2][3][4]

Experimental Workflow: β-Arrestin Recruitment
Assay
The following diagram illustrates a typical experimental workflow to assess the β-arrestin

recruitment activity of SBI-553.
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Caption: Workflow for β-arrestin recruitment assay.

Signaling Pathway of SBI-553 at NTSR1
The following diagram illustrates the biased signaling mechanism of SBI-553 at the neurotensin

receptor 1.
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Caption: Biased signaling of SBI-553 at NTSR1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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